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Compound Name: Neodymium-142

Cat. No.: B577217

Audience: Researchers, scientists, and geochemists.

Introduction: The short-lived 146Sm-to-142Nd decay system, with a half-life of 103 million years,
is a powerful tool for investigating planetary formation and differentiation processes that
occurred within the first few hundred million years of our solar system's history. Variations in the
142Nd/144Nd ratio, expressed as p#2Nd (parts-per-million deviation from a standard), can reveal
the timing of silicate differentiation events, such as core formation and the development of early
crust-mantle reservoirs. Measuring these minute isotopic variations requires extremely precise
and accurate analytical protocols to overcome significant challenges, primarily the isobaric
interferences from other elements (Sm, Ce) and the need for high-yield, clean chemical
separation of Neodymium (Nd).

These notes provide a comprehensive overview and detailed protocols for the high-precision
measurement of 42Nd anomalies in geological samples by Thermal lonization Mass
Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-
ICP-MS).

Principle of Measurement

The calculation of a *2Nd anomaly relies on the ultra-precise measurement of the *42Nd/**4Nd
ratio in a sample relative to an established terrestrial standard. The measured 142Nd is a sum of
the radiogenic 1#2Nd produced from 146Sm decay and the non-radiogenic, or primordial, 1*2Nd.
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By comparing the sample's ratio to a modern terrestrial standard, where 146Sm is extinct, any
deviation (anomaly) reflects differences in the Sm/Nd ratio of their respective source reservoirs

in the early solar system.

A significant analytical hurdle is the isobaric interference on *42Nd from 1#2Ce and on #4Nd from
1445m. Therefore, the chemical separation protocol must be exceptionally efficient at removing

Ce and Sm from the purified Nd fraction.

Experimental Workflow and Logic

The overall process involves sample dissolution, multi-stage chromatographic separation to
isolate Nd, mass spectrometric measurement, and finally, data reduction to calculate the p42Nd

value.
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Sample Preparation

| Sample Weighing & Spiking |
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| Acid Digestion (HF-HNOs) |

A

| Conversion to Chloride Form |

Chemical Beparation
A

Primary Separation
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A

Secondary Separation
(Nd-Sm Fractionation)
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Tertiary Purification
(Ce Removal)

Mass Spectrometry
A

Sample Loading (TIMS/MC-ICP-MS)
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Isotope Ratio Measurement
(e.g., 192Nd/144Nd, 145N d/44Nd)

Data Processing
A

| Mass Fractionation Correction

y

Interference Correction (Sm, Ce)
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| Final p#2Nd Calculation

Final Result

p42Nd Anomaly Value
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Exponential Law Mass
Fractionation Correction
using 14Nd/**Nd

Normalization to Standard
(e.g., INdi-1)

Final p42Nd Value

Corrected Isotope Ratios

Sm & Ce Interference
Correction using
147Sm & 14°Ce signals
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 To cite this document: BenchChem. [Application Notes & Protocols: High-Precision
Measurement of 142Nd Anomalies in Geological Samples]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b577217#calculating-142nd-
anomalies-in-geological-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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